Citrosalic acid
Citrosalic acid
Brand Name:
Vulcanchem
CAS No.:
1400-58-4
VCID:
VC20923465
InChI:
InChI=1S/C21H16O11/c22-16(31-14-7-3-1-5-12(14)18(24)25)9-21(20(28)29-11-30-21)10-17(23)32-15-8-4-2-6-13(15)19(26)27/h1-8H,9-11H2,(H,24,25)(H,26,27)
SMILES:
C1OC(=O)C(O1)(CC(=O)OC2=CC=CC=C2C(=O)O)CC(=O)OC3=CC=CC=C3C(=O)O
Molecular Formula:
C21H16O11
Molecular Weight:
444.3 g/mol
Citrosalic acid
CAS No.: 1400-58-4
Cat. No.: VC20923465
Molecular Formula: C21H16O11
Molecular Weight: 444.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1400-58-4 |
|---|---|
| Molecular Formula | C21H16O11 |
| Molecular Weight | 444.3 g/mol |
| IUPAC Name | 2-[2-[4-[2-(2-carboxyphenoxy)-2-oxoethyl]-5-oxo-1,3-dioxolan-4-yl]acetyl]oxybenzoic acid |
| Standard InChI | InChI=1S/C21H16O11/c22-16(31-14-7-3-1-5-12(14)18(24)25)9-21(20(28)29-11-30-21)10-17(23)32-15-8-4-2-6-13(15)19(26)27/h1-8H,9-11H2,(H,24,25)(H,26,27) |
| Standard InChI Key | MZRMRMTUUHHONC-UHFFFAOYSA-N |
| SMILES | C1OC(=O)C(O1)(CC(=O)OC2=CC=CC=C2C(=O)O)CC(=O)OC3=CC=CC=C3C(=O)O |
| Canonical SMILES | C1OC(=O)C(O1)(CC(=O)OC2=CC=CC=C2C(=O)O)CC(=O)OC3=CC=CC=C3C(=O)O |
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